Cas no 17078-41-0 (Cyclobutanone,2,4-bis(phenylmethylene)-)

17078-41-0 structure
Product name:Cyclobutanone,2,4-bis(phenylmethylene)-
Cyclobutanone,2,4-bis(phenylmethylene)- Chemical and Physical Properties
Names and Identifiers
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- Cyclobutanone,2,4-bis(phenylmethylene)-
- (2E,4Z)-2,4-dibenzylidenecyclobutan-1-one
- 2,4-Dibenzylidencyclobutanon
- 2,4-Dibenzyliden-cyclobutanon
- 2,4-Dibenzyliden-cyclobutanon-(1)
- 2,4-dibenzylidene-cyclobutanon
- 2,4-dibenzylidenecyclobutanone
- NSC281699
- DTXSID70713256
- 17078-41-0
- NSC-281699
- (2Z,4E)-2,4-Dibenzylidenecyclobutan-1-one
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- Inchi: InChI=1S/C18H14O/c19-18-16(11-14-7-3-1-4-8-14)13-17(18)12-15-9-5-2-6-10-15/h1-12H,13H2/b16-11-,17-12+
- InChI Key: ZKTLTVCDJXWELP-QJWWANOYSA-N
- SMILES: C1(/C=C2/C/C(=C\C3C=CC=CC=3)/C/2=O)C=CC=CC=1
Computed Properties
- Exact Mass: 246.10452
- Monoisotopic Mass: 246.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 17.1
- XLogP3: 4.2
Experimental Properties
- Density: 1.213
- Boiling Point: 447.8°Cat760mmHg
- Flash Point: 199.6°C
- Refractive Index: 1.716
- PSA: 17.07
- LogP: 4.12640
Cyclobutanone,2,4-bis(phenylmethylene)- Related Literature
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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